Cas no 19607-41-1 (diethyl 1,3-dithiolan-2-ylidenepropanedioate)

• Product Name: diethyl 1,3-dithiolan-2-ylidenepropanedioate
• CAS No: 19607-41-1
• MF: C₁₀H₁₄O₄S₂
• MW: 262.345760822296
• CID: 1388153
• PubChem ID: 88165
• Update Time: 2025-04-20

diethyl 1,3-dithiolan-2-ylidenepropanedioate Chemical and Physical Properties

Names and Identifiers

• diethyl 1,3-dithiolan-2-ylidenepropanedioate
• propanedioic acid, 2-(1,3-dithiolan-2-ylidene)-, diethyl ester
• diethyl 2-(1,3-dithiolan-2-ylidene)propanedioate
• CHEMBL35449
• PROPANEDIOIC ACID, 1,3-DITHIOLAN-2-YLIDENE-, DIE
• DTXSID10876091
• SCHEMBL9744895
• Propanedioic acid, 1,3-dithiolan-2-ylidene-, diethyl ester
• 19607-41-1
• AKOS016034330

• Inchi： 1S/C10H14O4S2/c1-3-13-8(11)7(9(12)14-4-2)10-15-5-6-16-10/h3-6H2,1-2H3
• InChI Key： JCKRRRSDPZOMBF-UHFFFAOYSA-N
• SMILES： S1/C(=C(\C(=O)OCC)/C(=O)OCC)/SCC1

Computed Properties

• Exact Mass: 262.03342
• Monoisotopic Mass: 262.03335127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives